Cas no 2416236-11-6 (1,7-dioxaspiro4.4nonan-3-amine hydrochloride, Mixture of diastereomers)

• Product Name: 1,7-dioxaspiro4.4nonan-3-amine hydrochloride, Mixture of diastereomers
• CAS No: 2416236-11-6
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD32668246
• CID: 5676036
• PubChem ID: 146155644
• Update Time: 2025-11-06

1,7-dioxaspiro4.4nonan-3-amine hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 1,7-Dioxaspiro[4.4]nonan-3-amine, hydrochloride (1:1)
• 1,7-dioxaspiro4.4nonan-3-amine hydrochloride, Mixture of diastereomers

• MDL： MFCD32668246
• Inchi： 1S/C7H13NO2.ClH/c8-6-3-7(10-4-6)1-2-9-5-7;/h6H,1-5,8H2;1H
• SMILES： O1C2(CCOC2)CC(N)C1.[H]Cl

Additional information on 1,7-dioxaspiro4.4nonan-3-amine hydrochloride, Mixture of diastereomers

1,7-Dioxaspiro[4.4]nonan-3-amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2416236-11-6, known as 1,7-dioxaspiro[4.4]nonan-3-amine hydrochloride, is a unique chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a mixture of diastereomers, which adds complexity to its synthesis, characterization, and application. The spiro structure of this molecule, characterized by two rings sharing a single atom (the spiro atom), contributes to its distinct chemical properties and potential biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1,7-dioxaspiro[4.4]nonan-3-amine hydrochloride. Researchers have employed various strategies, including ring-closing metathesis and multi-component reactions, to construct the spiro framework. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in drug discovery and development.

The dioxaspiro structure in this compound plays a pivotal role in its pharmacokinetic properties. Studies have shown that the presence of oxygen atoms in the spiro system enhances the compound's solubility and bioavailability. This makes it a promising candidate for drug delivery systems targeting chronic diseases such as cancer and neurodegenerative disorders.

In terms of biological activity, 1,7-dioxaspiro[4.4]nonan-3-amine hydrochloride has demonstrated potential as a modulator of key cellular pathways. Preclinical studies have revealed its ability to inhibit enzymes involved in inflammation and oxidative stress, suggesting its therapeutic potential in inflammatory diseases. Additionally, its mixture of diastereomers provides an opportunity to explore stereochemical effects on biological activity, which is a critical aspect of modern drug design.

The synthesis of this compound involves multiple steps, including the formation of the spiro ring system and subsequent functionalization to introduce the amine group. The use of chiral catalysts has been instrumental in controlling the stereochemistry during these reactions, ensuring the formation of specific diastereomers with desired properties.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize 1,7-dioxaspiro[4.4]nonan-3-amine hydrochloride. These methods provide detailed insights into the molecular structure and confirm the presence of diastereomers in the final product.

Looking ahead, researchers are exploring ways to optimize the synthesis of this compound further while investigating its potential applications in medicinal chemistry. The ability to tailor its structure for specific therapeutic targets could pave the way for novel drug candidates with enhanced efficacy and reduced side effects.